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Abstract

Benzodithiophene (BDT) derivatives have established themselves as the premier donor units in
organic photovoltaics (OPV), driving single-junction power conversion efficiencies (PCE)
beyond 19%. This guide details the application of two flagship BDT-based polymers—PM6
(PBDB-T-2F) and D18—in combination with non-fullerene acceptors (NFAs) like Y6. We
provide a rigorous, field-validated protocol for fabricating inverted architecture devices,
emphasizing morphology control via solvent additives and thermal management.

Material Selection & Design Logic
Why BDT-Based Polymers?

The BDT unit is a rigid, planar fused-ring structure that facilitates strong

stacking, essential for high hole mobility (

).
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o 2D-Conjugation (Side-Chain Engineering): Unlike early polymers with simple alkyl chains,
modern BDT polymers (e.g., PM6) feature alkyl-thienyl side chains. This "two-dimensional”
conjugation expands the absorption cross-section and deepens the HOMO level, enhancing
the Open-Circuit Voltage (

).

e Fluorination: The addition of fluorine atoms (as seen in PM6 vs. PBDB-T) pulls electron
density away from the backbone, further lowering the HOMO level and reducing energy loss
during charge separation.

The "Hero" Donors

Best Paired .
Polymer Full Name Key Feature Typical PCE
Acceptor
Fluorinated,
broad
PM6 PBDB-T-2F absorption, Y6, L8-BO 17% - 19%
excellent
miscibility.
) High molecular
(Proprietary i
weight,
D18 DTBT _ Y6, N3 >18%
extremely high
copolymer)

hole mobility.

Scientific Mechanism: Charge Generation in BHJ

The Bulk Heterojunction (BHJ) relies on a bicontinuous interpenetrating network of Donor (BDT
polymer) and Acceptor (NFA). The efficiency depends on minimizing the domain size (10-20
nm) to match the exciton diffusion length.

Photon Absorption Exciton Diffusion Charge Transfer (CT) Charge Separation Charge Transport — Collection at Electrodes

(Exciton Generation) (to D/A Interface) (Exciton Dissociation) (overcoming Coulomb binding) (Holes -> Anode, e- -> Cathode)
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Figure 1:The fundamental photophysical pathway in BDT-based BHJ solar cells. Efficient
dissociation requires domain sizes smaller than the exciton diffusion length (~10-20 nm).

Experimental Protocol: Inverted Device Fabrication

Architecture: ITO / ZnO (30 nm) / Active Layer (100 nm) / MoO

(20 nm) / Ag (100 nm)

Reagents & Preparation
e Solvent: Chloroform (CF) (Anhydrous, >99.8%).

e Additives: 1-Chloronaphthalene (CN) or 1,8-Diiodooctane (DIO).
e Environment: Nitrogen-filled glovebox (

ppm,

ppm).

Step-by-Step Workflow
Step 1: Substrate Preparation (Critical)

e Scrub: ITO glass with detergent (Alconox) and deionized water.
e Sonicate: 15 min each in Deionized Water
Acetone
Isopropanol.
» Activation: UV-Ozone treat for 20 minutes to increase work function and wettability.

Step 2: Electron Transport Layer (ZnO)

¢ Dissolve Zinc Acetate Dihydrate (110 mg) and Ethanolamine (30

L) in 2-Methoxyethanol (1 mL). Stir overnight.

e Spin-coat at 4000 rpm for 30s onto ITO.
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e Anneal: 200°C for 60 mins in air. Transfer to glovebox immediately.

Step 3: Active Layer Deposition (The "Art")

Note: BDT polymers aggregate easily. Solution temperature is a control variable.

Parameter PM6 : Y6 System D18 : Y6 System
D:A Ratio 1:1.2 1:16
Concentration 16 mg/mL (total) 14 mg/mL (total)
Solvent Chloroform (CF) Chloroform (CF)
Additive 0.5% CN (v/v) 0.5% CN (v/v)
Stirring 50°C for 2 hours 50°C for 2 hours
Spin Speed 3000 rpm (30s) 2500 rpm (30s)
Annealing 100°C for 10 min 110°C for 10 min
Protocol:

o Pre-heat the solution and the pipette tip to 50°C to prevent premature aggregation of the
BDT polymer.

e Dispense 30

L of solution dynamically (while substrate is spinning) or statically (wait 3s, then spin)
depending on wettability.

o Self-Validation Check: The film should appear smooth with a metallic purple/blue reflection. If
the film is cloudy/grey, large aggregates have formed (solution was too cold or solvent
evaporated too slowly).

Step 4: Hole Transport & Electrode

e Evaporate MoO

(20 nm) at
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mbar (Rate: 0.2 A/s).

 Evaporate Ag (100 nm) through a shadow mask (Rate: >1.0 A/s).

Start: ITO Cleaning

:

ZnO Deposition
(4000 rpm / 200°C)

:

Solution Prep
(CF + 0 5% CN, 50°C)

Active Layer Spln
(PM6:Y6 or D18 Y6)

Quality Check:
Glossy/Uniform?

MoO3 Evaporation
(20 nm)

:

Ag Electrode
(200 nm)

:

J-V Characterization
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Figure 2:Step-by-step fabrication workflow for inverted BDT-based polymer solar cells. The
quality check after active layer deposition is the critical control point.

Troubleshooting & Optimization
Morphology Control

The BDT polymer must form a fibrillar network.
e Problem: Low Fill Factor (FF < 70%).
o Cause: Domains are too large (over-aggregation) or too mixed (no phase separation).
e Solution:
o If domains are too large: Increase Spin Speed or reduce additive concentration.

o If domains are too small: Use Solvent Vapor Annealing (SVA).[1] Place the wet film in a
petri dish with 20

L of Chloroform for 60s before thermal annealing. This allows the BDT chains to
reorganize into ordered structures.

Thickness Validation

Optimal thickness is 100—-110 nm.
e Protocol: Use AFM (Atomic Force Microscopy) scratch test.
e Observation: If

is low (< 24 mA/cm
), the film may be too thin (insufficient absorption). If

drops drastically, the film may be too thick (charge recombination).
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o PM6 (PBDB-T-2F) Synthesis & Application: Zhang, M., et al. "A large-bandgap conjugated
polymer for versatile photovoltaic applications with high performance.” Advanced Materials,
2018.

» D18 Polymer Efficiency Record: Liu, Q., et al. "18% Efficiency organic solar cells."[2] Science
Bulletin, 2020.[2][3] [2]

o General Review of BDT Polymers: Yao, H., et al. "Molecular Design of Benzodithiophene-
Based Organic Photovoltaic Materials." Chemical Reviews, 2016.

o Optimization of PM6:Y6: Culi, Y., et al. "Over 16% efficiency organic photovoltaic cells
enabled by a chlorinated acceptor with increased open-circuit voltages."[3] Nature
Communications, 2019.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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